2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(2-fluorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H23FN4O4S/c1-15-24-20(16(13-33)12-29-15)11-21-26(36-24)31-25(19-5-3-4-6-22(19)28)32-27(21)37-14-23(34)30-17-7-9-18(35-2)10-8-17/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
• InChI Key: PZEFNTDUXOISFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4F)SCC(=O)NC5=CC=C(C=C5)OC)CO
• Molecular Formula: C27H23FN4O4S
• Molecular Weight: 518.6 g/mol

Description

2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H23FN4O4S and its molecular weight is 518.56. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Compounds related to the specified chemical structure have been explored for their potential in imaging and radiosynthesis. For instance, a study discussed the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the utility of such compounds in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Cytotoxic Activity and Cancer Research

Several compounds with a similar basis have been synthesized and evaluated for their in vitro cytotoxic activity against cancer cell lines. A study presented the design, synthesis, and evaluation of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, showing significant cancer cell growth inhibition, which underscores the potential of these compounds in developing new anticancer agents (Al-Sanea et al., 2020).

Anticancer and Anti-Lung Cancer Activity

Another study focused on fluoro-substituted benzo[b]pyran compounds, indicating their significant anti-lung cancer activity. The research presents a synthetic route and biological evaluation, suggesting that modifications to the core structure can result in promising anticancer properties (Hammam et al., 2005).

Antipsychotic Potential

The development of novel potential antipsychotic agents has been explored, where compounds like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide showed an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors (Wise et al., 1987).